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Introduction
Codeine, an opioid analgesic, is widely used for the relief of mild to moderate pain and as a

cough suppressant. Monitoring its presence and concentration in biological matrices such as

urine is crucial in clinical toxicology, forensic analysis, and pharmacokinetic studies. Solid-

phase extraction (SPE) is a highly effective and widely adopted sample preparation technique

for the isolation and preconcentration of codeine and its metabolites from complex biological

fluids like urine prior to analysis by methods such as gas chromatography-mass spectrometry

(GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS).

This document provides detailed application notes and standardized protocols for the solid-

phase extraction of codeine sulphate from urine samples, intended for use by researchers,

scientists, and drug development professionals.

Principle of Solid-Phase Extraction for Codeine
Solid-phase extraction is a chromatographic technique used to separate components of a

mixture. For codeine extraction from urine, a solid sorbent material, typically packed in a

cartridge, is used to retain the analyte of interest while the bulk of the urine matrix passes

through. The selection of the sorbent is critical and is based on the physicochemical properties

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b072805?utm_src=pdf-interest
https://www.benchchem.com/product/b072805?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072805?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


of codeine, which is a basic compound. Mixed-mode cation exchange (MCX) or polymeric

reversed-phase sorbents are commonly employed.

The general steps involved in the SPE process are:

Sample Pretreatment: Urine samples are often subjected to enzymatic hydrolysis (e.g., using

β-glucuronidase) to cleave conjugated metabolites and release free codeine, thereby

increasing the total recovery.[1] The pH of the sample is then adjusted to optimize the

retention of codeine on the SPE sorbent.

Column Conditioning: The SPE cartridge is conditioned with appropriate solvents, typically

methanol followed by a buffer, to activate the sorbent and create a suitable environment for

sample loading.

Sample Loading: The pretreated urine sample is passed through the conditioned SPE

cartridge. Codeine binds to the sorbent while unretained matrix components are washed

away.

Washing: The cartridge is washed with specific solvents to remove any remaining interfering

substances without eluting the target analyte.

Elution: A strong solvent or a solvent with an adjusted pH is used to disrupt the interaction

between codeine and the sorbent, allowing for its collection in a concentrated, cleaner

fraction.

Quantitative Data Summary
The following table summarizes quantitative data from various studies on the solid-phase

extraction of codeine from urine samples.
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SPE
Sorbent/Met
hod

Analytical
Method

Recovery
(%)

Limit of
Detection
(LOD)

Limit of
Quantificati
on (LOQ)

Reference

Bond Elut

Certify
GC-MS

>80% (for

opiates)
- 50 ng/mL [1]

Oasis MCX
UHPLC-

MS/MS
>69% -

3-25 ng/mL

(depending

on

compound)

[2]

Bond Elut

Plexa PCX
LC-MS/MS - -

200 ng/mL

(for

calibration

curve)

[3]

Supel™ Swift

HLB
LC-MS/MS

105%

(Relative)
- - [4]

SOLAμ SCX LC-MS/MS ~90-100% - - [5]

C18 bonded-

phase
HPLC >80% - - [6]

Magnetic

Molecularly

Imprinted

Nanoadsorbe

nt

Spectrofluoro

metry
- 0.67 ng/mL 2.0 ng/mL [7]

Chem Screen

Cadan 203
GC-MS - 0.05 µg/mL 0.1 µg/mL [8]

Experimental Protocols
Below are detailed methodologies for key experiments cited in the literature for the solid-phase

extraction of codeine from urine.

Protocol 1: Automated SPE using Oasis MCX Cartridges
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This protocol is adapted from a method for the analysis of 23 opioids and metabolites, including

codeine, in urine using an automated SPE system.[2]

1. Sample Pretreatment:

To 100 µL of urine, add internal standards.

Dilute the sample with 0.1 M sodium acetate buffer (pH 4).

2. SPE Procedure (using Oasis MCX cartridges):

Conditioning: Condition the cartridges with 1 mL of methanol followed by 1 mL of 0.1 M

sodium acetate buffer (pH 4).

Sample Loading: Apply the diluted urine sample to the conditioned cartridge.

Washing 1: Wash the cartridge with 0.8 mL of 0.1 N hydrochloric acid.

Washing 2: Wash the cartridge four times with 0.8 mL of methanol.

Elution: Elute the analytes with 1.5 mL of a dichloromethane:isopropanol:ammonia solution

(80:18:2, v/v/v).

3. Post-Extraction:

The eluate can be directly injected into an LC-MS/MS system for analysis.

Protocol 2: SPE using Bond Elut Plexa PCX Columns
This protocol is based on an LC/MS/MS analysis method for opiates in urine.[3]

1. Sample Pretreatment:

Spike 0.5 mL of urine with an internal standard.

Add 125 µL of concentrated HCl.

Incubate at 95 ±5 °C for 90 minutes for hydrolysis.
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Cool the sample and add 2 mL of 0.1 M sodium acetate buffer (pH 4.5).

Neutralize with 250 µL of 7 N KOH (ensure pH is <6).

Centrifuge at 6000 rpm for 20 minutes.

2. SPE Procedure (using Bond Elut Plexa PCX columns):

Conditioning: Condition the column with 0.5 mL of methanol.

Sample Loading: Load the supernatant from the pretreated sample.

Washing 1: Wash with 1 mL of 2% formic acid.

Washing 2: Wash with 1 mL of methanol.

Drying: Dry the column under vacuum (10–15 in Hg) for 5–10 minutes.

Elution: Elute with an appropriate solvent (the specific elution solvent was not detailed in the

provided abstract but would typically be a methanolic solution with a small percentage of a

basic modifier like ammonium hydroxide).

3. Post-Extraction:

The eluate is typically evaporated to dryness and reconstituted in a mobile phase-compatible

solvent before injection into the analytical instrument.

Visualization of Experimental Workflow
The following diagram illustrates the general experimental workflow for the solid-phase

extraction of codeine sulphate from urine samples.
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Caption: Workflow for codeine extraction from urine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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